![molecular formula C10H16O B6264025 Spiro[4.5]decan-2-one CAS No. 3643-16-1](/img/no-structure.png)
Spiro[4.5]decan-2-one
Overview
Description
Spiro[4.5]decan-2-one is a lactam with the molecular formula C10H16O and a molecular weight of 152.2334 . It is used in pharmaceutical formulations .
Synthesis Analysis
The synthesis of this compound has been studied in various contexts. For instance, a Rh(I)-catalyzed dimerization of ene-vinylidenecyclopropanes has been reported for the construction of spiro[4.5]decanes . This approach utilizes modular vinyl methylene cyclic carbonates and p-quinone methides as reaction partners . The reaction could be performed at room temperature and generates CO2 as the sole byproduct .Molecular Structure Analysis
The molecular structure of this compound consists of two cycloalkane rings of different sizes sharing one common atom . The IUPAC Standard InChI is InChI=1S/C10H16O/c11-9-4-7-10(8-9)5-2-1-3-6-10/h1-8H2 .Physical And Chemical Properties Analysis
This compound has a molecular weight of 152.2334 . Unfortunately, specific physical and chemical properties such as melting point, boiling point, and density were not found in the search results .Mechanism of Action
Target of Action
Spiro[4.5]decan-2-one is a complex organic compound with a unique structure
Mode of Action
The mode of action of spiro[4It has been used in the construction of spiro[4,5]decanes through a rh(i)-catalyzed dimerization of ene-vinylidenecyclopropanes . This process involves a counterion-assisted Rh(I)–Rh(III)–Rh(V)–Rh(III)–Rh(I) catalytic cycle .
Biochemical Pathways
The biochemical pathways affected by spiro[4It’s worth noting that spiro[4,5]decanes, which can be synthesized using spiro[45]decan-2-one, are found in various natural products with useful biological properties . These compounds have been associated with antitumor and anti-HIV activity .
Result of Action
The molecular and cellular effects of spiro[4Related compounds, such as spiro[4,5]decanes, have been associated with various biological activities, including antitumor and anti-hiv effects .
Advantages and Limitations for Lab Experiments
The advantages of using spiro[4.5]decan-2-one in lab experiments include its availability, its low cost, and its stability. In addition, it is relatively easy to synthesize and can be used as a starting material for the synthesis of other spirocyclic compounds. The main limitation of using this compound in lab experiments is that it is not water-soluble, so it must be dissolved in an organic solvent before it can be used.
Future Directions
There are a number of potential future directions for research into spiro[4.5]decan-2-one. These include further studies into its biochemical and physiological effects, as well as its potential applications in drug synthesis and development. In addition, further research into the mechanism of cyclization reactions and the development of new synthetic methods for the synthesis of this compound could lead to new and improved ways of synthesizing other spirocyclic compounds. Finally, further research into the structure-activity relationships of this compound could lead to the discovery of new and improved drugs.
Synthesis Methods
Spiro[4.5]decan-2-one can be synthesized using a variety of methods. One of the most common methods is the reaction of cyclopentadiene and 2-propanol in the presence of a Lewis acid catalyst, such as boron trifluoride. This reaction produces a mixture of this compound and spiro[4.5]decan-3-one, which can be separated by distillation. Another method involves the reaction of cyclopentadiene and 2-butanol in the presence of a nickel catalyst. This reaction produces a mixture of this compound and spiro[4.5]decan-3-one, which can be separated by chromatography.
Scientific Research Applications
Spiro[4.5]decan-2-one has a variety of applications in scientific research. It has been used as a starting material for the synthesis of other spirocyclic compounds, such as spiro[4.5]decan-3-one and spiro[4.5]decane-4-one. It has also been used as a building block for the synthesis of other organic compounds, such as spirocyclic amines and spirocyclic esters. In addition, this compound has been used as a model compound for the study of the mechanism of cyclization reactions.
Biochemical Analysis
Biochemical Properties
Studies have shown that spiro[4.5]decan-2-one and related compounds can act as inhibitors of prolyl hydroxylase domain (PHD) enzymes . These enzymes play a crucial role in the regulation of hypoxia-inducible factors (HIFs), which are key players in cellular responses to low oxygen conditions .
Cellular Effects
In the context of cellular effects, this compound’s role as a PHD inhibitor suggests it could influence a variety of cellular processes. By inhibiting PHDs, this compound could potentially stabilize HIFs, leading to the upregulation of a variety of genes involved in cellular responses to hypoxia .
Molecular Mechanism
It is known to inhibit PHDs, which are 2-oxoglutarate-dependent enzymes . This inhibition could occur through competition with the 2-oxoglutarate co-substrate .
Metabolic Pathways
Given its role as a PHD inhibitor, it could potentially influence pathways related to hypoxia and cellular responses to low oxygen conditions .
properties
| { "Design of the Synthesis Pathway": "The synthesis of spiro[4.5]decan-2-one can be achieved through a multistep process involving the cyclization of a suitable precursor. One possible approach involves the use of a diketone and a diamine as starting materials, which can be cyclized to form the spirocyclic ring system. The diketone can be synthesized from a suitable ketone and an aldehyde, while the diamine can be prepared from a suitable amine and a dihalide. The cyclization can be achieved through the use of a suitable acid catalyst.", "Starting Materials": [ "Ketone", "Aldehyde", "Amine", "Dihalide", "Acid Catalyst" ], "Reaction": [ "Synthesize the diketone by reacting the ketone and aldehyde in the presence of a suitable catalyst", "Synthesize the diamine by reacting the amine and dihalide in the presence of a suitable base", "React the diketone and diamine in the presence of an acid catalyst to form the spirocyclic ring system", "Purify the product through suitable methods such as column chromatography or recrystallization" ] } | |
CAS RN |
3643-16-1 |
Molecular Formula |
C10H16O |
Molecular Weight |
152.23 g/mol |
IUPAC Name |
spiro[4.5]decan-3-one |
InChI |
InChI=1S/C10H16O/c11-9-4-7-10(8-9)5-2-1-3-6-10/h1-8H2 |
InChI Key |
DJHRXBYWKVQDJY-UHFFFAOYSA-N |
Canonical SMILES |
C1CCC2(CC1)CCC(=O)C2 |
Purity |
95 |
Origin of Product |
United States |
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